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Compound of Interest

Compound Name: 2-(Phenylsulfonyl)thiophene

CAS No.: 22407-40-5

Cat. No.: B1584263

Get Quote

CAS Number: 22407-40-5 Synonyms: 2-(Benzenesulfonyl)thiophene, Phenyl 2-thienyl sulfone

Molecular Formula: C₁₀H₈O₂S₂ Molecular Weight: 224.30 g/mol [1][2]

Executive Summary
2-(Phenylsulfonyl)thiophene is a diaryl sulfone featuring an electron-rich thiophene ring

coupled to an electron-withdrawing benzenesulfonyl moiety. This unique "push-pull" electronic

structure makes it a high-value scaffold in medicinal chemistry (specifically as a

pharmacophore in 5-HT₆ receptor antagonists and anticancer agents) and organic electronics

(as a building block for electron-transporting materials). This guide details its physicochemical

profile, validated synthesis protocols, and reactivity patterns for advanced application in drug

discovery and materials science.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6]
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Property Value

CAS Number 22407-40-5

IUPAC Name 2-(Benzenesulfonyl)thiophene

SMILES O=S(=O)(c1ccccc1)c2sccc2

InChI Key SRWXKQSZSIGHCO-UHFFFAOYSA-N

Appearance White to off-white crystalline solid

Physical Properties
Parameter Data Source/Context

Melting Point 123–125 °C
Validated experimental value

[1].[2]

Boiling Point ~391 °C (Predicted)
Decomposition often occurs

prior to boiling at atm pressure.

Solubility
Soluble in DCM, CHCl₃,

DMSO, EtOAc.

Low solubility in water and

hexanes.

LogP ~2.7
Lipophilic; crosses blood-brain

barrier (BBB) effectively.

Synthesis Methodologies
The synthesis of 2-(phenylsulfonyl)thiophene is most reliably achieved through the oxidation

of its sulfide precursor or via sulfinylation of halothiophenes.

Method A: Oxidation of 2-(Phenylthio)thiophene
(Primary Protocol)
This method is preferred for its high yield and operational simplicity. It involves the

chemoselective oxidation of the sulfide sulfur to the sulfone using m-chloroperbenzoic acid (m-

CPBA) or Hydrogen Peroxide/Acetic Acid.

Precursor: 2-(Phenylthio)thiophene (CAS 16718-12-0)
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Reagents:m-CPBA (2.2 equiv) or H₂O₂ (30%) / AcOH

Solvent: Dichloromethane (DCM) (0 °C to RT)

Protocol:

Dissolve 2-(phenylthio)thiophene (1.0 equiv) in anhydrous DCM (0.1 M).

Cool to 0 °C under inert atmosphere (N₂).

Add m-CPBA (2.2–2.5 equiv) portion-wise to control exotherm.

Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Quench: Wash with saturated NaHCO₃ (2x) to remove m-chlorobenzoic acid, then Na₂S₂O₃

(to reduce excess peroxide).

Purification: Recrystallization from Ethanol or Silica Gel Chromatography.

Method B: Sulfinylation of 2-Bromothiophene
Used when the sulfide precursor is unavailable.

Reagents: 2-Bromothiophene + Sodium Benzenesulfinate (PhSO₂Na)

Catalyst: CuI / L-Proline or Pd-catalyzed cross-coupling.

Conditions: DMSO, 100 °C, 12h.

Visualization: Synthesis Pathways
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Click to download full resolution via product page

Figure 1: Convergent synthetic pathways for 2-(phenylsulfonyl)thiophene via Oxidation (top)

and Cross-Coupling (bottom).

Reactivity Profile & Mechanistic Insights[7][8]
The sulfonyl group strongly deactivates the thiophene ring toward electrophilic substitution

while activating it for nucleophilic attack and directed metallation.

Regioselective Lithiation (Directed ortho Metalation -
DoM)
The sulfonyl group is a potent ortho-directing group (ODG). However, thiophene has a naturally

acidic proton at C5 (alpha-position).

Kinetic Control: Reaction with n-BuLi at -78 °C typically results in lithiation at C5 (the open

alpha position) due to the high acidity of the C-H bond adjacent to sulfur [2].

Thermodynamic/Directing Control: If C5 is blocked, or under specific conditions, the sulfonyl

oxygen can coordinate Lithium, directing metallation to C3 (ortho to the sulfone).

Electrophilic Aromatic Substitution (EAS)
The electron-withdrawing sulfonyl group deactivates the C2 position.

Nitration/Halogenation: Occurs primarily at C4 and C5. The "meta" directing effect of the

sulfone (directing to C4) competes with the alpha-directing effect of the thiophene sulfur

(directing to C5). Mixtures are common, but C4 substitution is often favored electronically in

2-sulfonylthiophenes.

Nucleophilic Aromatic Substitution (SₙAr)
The sulfonyl group activates the ring for nucleophilic attack.

Ipso-Substitution: Strong nucleophiles (e.g., alkoxides, thiols) can displace the

phenylsulfonyl group itself, especially if the benzene ring is also substituted with EWGs.
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Visualization: Reactivity Logic
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Figure 2: Reactivity map illustrating the competition between alpha-acidity (C5) and sulfonyl-

direction (C3/C2).

Applications in Drug Discovery[9]
Pharmacophore Utility
The phenylsulfonylthiophene moiety acts as a bioisostere for diaryl ethers or biphenyls,

improving metabolic stability and solubility.

5-HT₆ Antagonists: This scaffold is prevalent in serotonin receptor antagonists developed for

treating cognitive impairment in Alzheimer's disease. The sulfone group provides a critical

hydrogen-bond acceptor site [3].

Anticancer Agents: Derivatives substituted at the C5 position exhibit cytotoxicity against

various cancer cell lines by inhibiting tubulin polymerization.

Materials Science
Electron Transport: The high electron affinity of the sulfone group lowers the LUMO energy

level, making these derivatives excellent electron-transport materials in OLEDs.

Safety & Handling (MSDS Summary)
Signal Word:Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.

Storage: Store in a cool, dry place (2–8 °C recommended). Keep container tightly closed.

Stable under normal conditions but avoid strong oxidizing agents.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.rsc.org/suppdata/c5/ob/c5ob02081f/c5ob02081f1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/284324
https://pubchem.ncbi.nlm.nih.gov/compound/284324
https://m.chemicalbook.com/spectrumen_110-02-1_1hnmr.htm
https://www.rroij.com/open-access/derivatives-and-synthesis-of-heterocyclic-compound-thiophene.pdf
https://www.researchgate.net/figure/1-H-NMR-Chemical-Shift-Values-dppm-for-the-Thiophene-Proton-of-BT-NDI-BT-BT-PDI-BT_tbl1_382028745
https://www.benchchem.com/product/b1584263/docs#2-phenylsulfonyl-thiophene-technical-guide-application-note
https://www.benchchem.com/product/b1584263/docs#2-phenylsulfonyl-thiophene-technical-guide-application-note
https://www.benchchem.com/product/b1584263/docs#2-phenylsulfonyl-thiophene-technical-guide-application-note
https://www.benchchem.com/product/b1584263/docs#2-phenylsulfonyl-thiophene-technical-guide-application-note
https://www.benchchem.com/product/b1584263?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

